Physical properties of 1-Bromo-2-chloropropane
Physical properties of 1-Bromo-2-chloropropane
An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-chloropropane
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the key physical properties of 1-Bromo-2-chloropropane (CAS No: 3017-96-7). The information is curated for professionals in research and development who require precise data for experimental design, process development, and quality control. This document includes a summary of quantitative physical data, detailed experimental protocols for their determination, and a logical workflow for these procedures.
Core Physical and Chemical Properties
1-Bromo-2-chloropropane, with the chemical formula C₃H₆BrCl, is a halogenated alkane.[1] It is a colorless to pale yellow liquid at room temperature, often characterized by a sweet, chloroform-like odor.[2][3] This compound is a chiral molecule, meaning it exists as two non-superimposable mirror images or enantiomers.[2]
Data Summary
The following table summarizes the key physical properties of 1-Bromo-2-chloropropane, compiled from various sources. It is important to note that some values are experimental while others are estimated, and slight variations may exist between different data sources.
| Property | Value | Citations |
| Molecular Formula | C₃H₆BrCl | [1][3][4] |
| Molecular Weight | 157.44 g/mol | [1][2][3][4] |
| Appearance | Colorless to pale yellow liquid | [2][3] |
| Density | 1.4920 - 1.531 g/cm³ | [1][2][3][5] |
| Boiling Point | 115.3 °C to 143.00 °C | [1][2][3][5] |
| Melting Point | -103.00 °C | [2] |
| Refractive Index | 1.465 - 1.4828 (at 25 °C) | [1][3][5][6] |
| Solubility | Limited solubility in water; soluble in most organic solvents.[2][6] | [2][6] |
| Vapor Pressure | 22.696 mmHg at 25°C | [1] |
| Flash Point | 27.5 °C | [1][3] |
Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for determining the principal physical properties of a liquid compound like 1-Bromo-2-chloropropane.
Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method involves using a pycnometer or, for simpler measurements, a graduated cylinder and an electronic balance.[7][8]
Methodology:
-
Mass of Empty Container: Accurately weigh a clean, dry measuring cylinder or pycnometer on an electronic balance and record its mass (m₁).[7]
-
Volume of Liquid: Carefully add a specific volume of 1-Bromo-2-chloropropane (e.g., 10 mL) into the measuring cylinder. Read the volume from the bottom of the meniscus to avoid parallax error.[7]
-
Mass of Container and Liquid: Reweigh the measuring cylinder containing the liquid and record the new mass (m₂).
-
Calculation: The mass of the liquid (m) is calculated as m₂ - m₁. The density (ρ) is then determined using the formula: ρ = mass / volume = (m₂ - m₁) / V[7]
-
Precision: For higher accuracy, repeat the measurement multiple times and calculate the average.[7][8] Using a pipette for volume measurement can also enhance precision.[9]
Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[10][11] For small sample volumes, a micro boiling point determination method is suitable.[12]
Methodology (Capillary Method):
-
Sample Preparation: Place a few milliliters of 1-Bromo-2-chloropropane into a small test tube.
-
Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread. Place a small, sealed-end capillary tube into the test tube with its open end submerged in the liquid.[13]
-
Heating: Immerse this assembly in a heating bath (e.g., paraffin (B1166041) oil or a heating block).[12]
-
Observation: Heat the bath slowly and stir to ensure uniform temperature distribution.[13] A continuous and rapid stream of bubbles will emerge from the capillary tube as the liquid's vapor pressure exceeds the atmospheric pressure.[12]
-
Recording Temperature: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn into the capillary tube.[12] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.
-
Barometric Pressure: Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.[11]
Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a substance. It is a fundamental property used to identify and assess the purity of a compound. An Abbe refractometer is a common instrument for this measurement.[14]
Methodology (Using an Abbe Refractometer):
-
Calibration: Ensure the refractometer is calibrated using a standard sample with a known refractive index, such as distilled water.
-
Sample Application: Place a few drops of 1-Bromo-2-chloropropane onto the clean, dry prism surface of the refractometer.
-
Measurement: Close the prisms and allow the sample to spread into a thin film. While looking through the eyepiece, adjust the control knob until the boundary line between the light and dark regions is sharp and centered in the crosshairs.
-
Reading: Read the refractive index value directly from the instrument's scale. Also, record the temperature, as the refractive index is temperature-dependent.
-
Cleaning: Thoroughly clean the prisms with a suitable solvent (e.g., ethanol (B145695) or acetone) and a soft lens tissue after the measurement.
Determination of Melting Point
Since 1-Bromo-2-chloropropane is a liquid at room temperature with a melting point of -103.00 °C, its determination requires a specialized low-temperature apparatus.[2] The general principle involves cooling the substance until it solidifies and then observing the temperature at which it melts upon controlled heating.[15][16]
Methodology:
-
Sample Preparation: A small amount of the liquid is placed in a capillary tube.
-
Cooling: The capillary tube is placed in a cooling bath (e.g., liquid nitrogen or a cryostat) to freeze the sample.
-
Apparatus: A specialized melting point apparatus capable of operating at sub-zero temperatures is used. The frozen sample in the capillary is placed into the apparatus.
-
Heating and Observation: The apparatus is programmed to heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute).[15] The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting) are recorded. This range is the melting point.[15][17]
-
Purity: A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.[15][16]
Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the physical properties of 1-Bromo-2-chloropropane.
Caption: Logical workflow for determining the physical properties of 1-Bromo-2-chloropropane.
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